Cas no 478262-24-7 (4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide)
478262-24-7 structure
Product Name:4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide
CAS No:478262-24-7
MF:C26H28ClF3N4O2S
MW:553.03933429718
CID:5013754
Update Time:2023-08-25
4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-(tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide
- 4-tert-butyl-N-(4-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}phenyl)benzene-1-sulfonamide
- 4-(TERT-BUTYL)-N-(4-(4-(3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL)PIPERAZINO)PHENYL)BENZENESULFONAMIDE
- 4-tert-butyl-N-(4-(4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)phenyl)benzenesulfonamide
- 4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide
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- Inchi: 1S/C26H28ClF3N4O2S/c1-25(2,3)18-4-10-22(11-5-18)37(35,36)32-20-6-8-21(9-7-20)33-12-14-34(15-13-33)24-23(27)16-19(17-31-24)26(28,29)30/h4-11,16-17,32H,12-15H2,1-3H3
- InChI Key: XMKPELZNPNGXSM-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C2C=CC(=CC=2)NS(C2C=CC(=CC=2)C(C)(C)C)(=O)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 839
- XLogP3: 6.6
- Topological Polar Surface Area: 73.9
4-(Tert-butyl)-N-(4-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)benzenesulfonamide Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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